Cas no 1805208-78-9 (5-Amino-3-(difluoromethyl)-4-hydroxypyridine-2-methanol)

• Product Name: 5-Amino-3-(difluoromethyl)-4-hydroxypyridine-2-methanol
• CAS No: 1805208-78-9
• MF: C₇H₈F₂N₂O₂
• MW: 190.147428512573
• CID: 4916488
• Update Time: 2025-10-29

5-Amino-3-(difluoromethyl)-4-hydroxypyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-(difluoromethyl)-4-hydroxypyridine-2-methanol

• Inchi： 1S/C7H8F2N2O2/c8-7(9)5-4(2-12)11-1-3(10)6(5)13/h1,7,12H,2,10H2,(H,11,13)
• InChI Key： NFIYYTTVYBMPGC-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=CNC=1CO)N)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 297
• XLogP3: -0.6
• Topological Polar Surface Area: 75.4

Additional information on 5-Amino-3-(difluoromethyl)-4-hydroxypyridine-2-methanol

Introduction to 5-Amino-3-(difluoromethyl)-4-hydroxypyridine-2-methanol (CAS No. 1805208-78-9)

5-Amino-3-(difluoromethyl)-4-hydroxypyridine-2-methanol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1805208-78-9, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including an amino group, a difluoromethyl group, a hydroxyl group, and a methanol moiety, makes it a versatile intermediate for synthesizing various bioactive molecules.

The compound’s structure is built around a pyridine core, which is a common scaffold in many pharmacologically active agents. The pyridine ring itself is known for its ability to interact with biological targets such as enzymes and receptors, making it a valuable component in medicinal chemistry. The specific arrangement of substituents on the pyridine ring in 5-Amino-3-(difluoromethyl)-4-hydroxypyridine-2-methanol enhances its reactivity and binding affinity, which are crucial factors in drug design.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic properties. The incorporation of a difluoromethyl group into the molecular structure of this compound not only contributes to its stability but also influences its electronic properties, making it an attractive candidate for further derivatization. Such modifications can lead to the development of novel therapeutic agents with improved efficacy and reduced side effects.

The hydroxyl and amino groups present in 5-Amino-3-(difluoromethyl)-4-hydroxypyridine-2-methanol provide additional sites for chemical modification. These functional groups can participate in hydrogen bonding interactions, which are essential for the binding of small molecules to biological targets. Furthermore, the methanol moiety at the 2-position of the pyridine ring adds another layer of complexity to the compound’s reactivity, enabling diverse synthetic pathways.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy. By leveraging these computational tools, scientists have been able to identify potential leads for drug development more efficiently. In the case of 5-Amino-3-(difluoromethyl)-4-hydroxypyridine-2-methanol, computational studies have suggested that it may exhibit inhibitory activity against certain enzymes and receptors involved in various diseases. These findings have prompted further experimental investigations to validate these predictions.

The synthesis of 5-Amino-3-(difluoromethyl)-4-hydroxypyridine-2-methanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic methodologies, such as transition metal-catalyzed reactions and flow chemistry, has streamlined the process and made it more scalable. These innovations have not only improved the accessibility of the compound but also opened up new avenues for its application in drug discovery.

In conclusion, 5-Amino-3-(difluoromethyl)-4-hydroxypyridine-2-methanol (CAS No. 1805208-78-9) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and functional groups make it an ideal candidate for further exploration in drug development. As our understanding of molecular interactions continues to evolve, compounds like this one are expected to play a crucial role in the discovery of novel therapeutic agents that address unmet medical needs.